Cas no 1005299-73-9 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide
• CAS No: 1005299-73-9
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5506999
• Update Time: 2025-09-23

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-(1-acetyl-1,2,3,4-tetrahydro-6-quinolinyl)-4-fluoro-3-methyl-
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide

• Inchi： 1S/C18H19FN2O3S/c1-12-10-16(6-7-17(12)19)25(23,24)20-15-5-8-18-14(11-15)4-3-9-21(18)13(2)22/h5-8,10-11,20H,3-4,9H2,1-2H3
• InChI Key： GKBZBHRWUJFPDN-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C)=O)(=O)=O)=CC=C(F)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide

Comprehensive Overview of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide (CAS No. 1005299-73-9)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide, with the CAS number 1005299-73-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a unique molecular structure combining a tetrahydroquinoline core with a fluorinated benzene sulfonamide moiety, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules targeting enzyme inhibition and receptor modulation.

The compound's molecular formula and weight are critical for analytical chemists and pharmacologists. Its synthetic pathway often involves multi-step organic reactions, including acetylation and sulfonylation, which are topics frequently searched in academic databases. Given the rising demand for small-molecule therapeutics, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide is being explored for its bioavailability and metabolic stability—key factors in modern drug design. Recent studies highlight its potential role in addressing chronic inflammatory conditions and neurological disorders, aligning with current healthcare trends.

From a chemical properties perspective, this compound exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is essential for in vitro assays. Its stability under physiological conditions is another area of active investigation, as researchers aim to optimize its pharmacokinetic profile. The presence of both fluoro and methyl substituents on the benzene ring enhances its electrophilic character, which may influence binding affinity to biological targets. These attributes make it a subject of interest in structure-activity relationship (SAR) studies.

In the context of drug discovery, CAS 1005299-73-9 is often compared to other sulfonamide-based inhibitors due to its potential selectivity and low toxicity. Online searches frequently include queries like "sulfonamide derivatives in medicine" or "tetrahydroquinoline applications," reflecting broader scientific curiosity. Additionally, its crystallographic data and HPLC purity are commonly discussed in technical forums, underscoring the need for high-quality synthetic standards.

Environmental and green chemistry considerations are also relevant, as the compound's synthesis scalability and waste reduction methods align with sustainable practices. Laboratories focusing on high-throughput screening often prioritize such compounds for their diverse reactivity and compatibility with automated systems. As the pharmaceutical industry shifts toward personalized medicine, the role of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-3-methylbenzene-1-sulfonamide in targeted therapies continues to expand.

In summary, 1005299-73-9 represents a versatile scaffold with broad implications for medicinal chemistry and biotechnology. Its combination of fluorine and sulfonamide functionalities offers a balance between lipophilicity and hydrogen bonding capacity, critical for drug-receptor interactions. Future research directions may explore its synergistic effects with existing therapeutics or its utility in diagnostic imaging, further solidifying its importance in scientific innovation.